Cas no 141079-04-1 (Pyridine,3-[5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]-)

Pyridine,3-[5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]- structure
141079-04-1 structure
Product Name:Pyridine,3-[5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]-
CAS No:141079-04-1
MF:C22H20N4O
MW:356.420404434204
CID:170627
PubChem ID:3072158
Update Time:2025-04-19

Pyridine,3-[5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,3-[5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]-
    • 3-[5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-1,2,4-triazol-3-yl]pyridine
    • BRN 5453836
    • DTXSID90161553
    • 3-(5-((4-Methylphenoxy)methyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl)pyridine
    • 141079-04-1
    • Pyridine, 3-(5-((4-methylphenoxy)methyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl)-
    • Inchi: 1S/C22H20N4O/c1-16-5-9-19(10-6-16)26-21(15-27-20-11-7-17(2)8-12-20)24-25-22(26)18-4-3-13-23-14-18/h3-14H,15H2,1-2H3
    • InChI Key: HKIVMZBMLHDJPU-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C)=CC=1)CC1=NN=C(C2C=NC=CC=2)N1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 356.1639
  • Monoisotopic Mass: 356.16371127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 52.8Ų

Experimental Properties

  • PSA: 52.83
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